molecular formula C6H9N3 B574627 (1R)-1-(Pyrimidin-5-YL)ethan-1-amine CAS No. 179601-39-9

(1R)-1-(Pyrimidin-5-YL)ethan-1-amine

Cat. No. B574627
CAS RN: 179601-39-9
M. Wt: 123.159
InChI Key: GWCPZMRPJBYIFM-RXMQYKEDSA-N
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Description

(1R)-1-(Pyrimidin-5-YL)ethan-1-amine, also known as (R)-1-amino-5-pyrimidine ethane, is an organic compound that belongs to the class of pyrimidine derivatives. It is a white crystalline solid that is soluble in water and has a melting point of about 140°C. The compound has a wide range of applications in scientific research, especially in the field of biochemistry and physiology.

Scientific Research Applications

Asymmetric Synthesis of α-Chiral Primary Amines

®-5-(1-Aminoethyl)pyrimidine: serves as a valuable building block for the synthesis of α-chiral primary amines. These compounds play a crucial role in pharmaceuticals and natural products. Researchers have developed catalytic methods for the direct asymmetric synthesis of α-chiral primary amines, which are essential for constructing molecular complexities . These methods offer atom-economical and cost-effective routes to enantiopure primary amines.

Calcimimetic Drug Synthesis

For the synthesis of the calcimimetic drug cinacalcet hydrochloride , ®-5-(1-Aminoethyl)pyrimidine is a key intermediate. Researchers have explored using ω-transaminase for the asymmetric reduction of 1-acetonaphthone to produce ®-(+)-1-(1-naphthyl)ethylamine, a critical step in the synthesis of this drug .

Hydrogenation of Nitriles and Reductive Amination

Heterogeneous transition metal catalysts facilitate the hydrogenation of nitriles and reductive amination of carbonyl compounds with ammonia. These reactions provide a scalable and atom-economical route to access primary amines, including ®-5-(1-Aminoethyl)pyrimidine .

properties

IUPAC Name

(1R)-1-pyrimidin-5-ylethanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9N3/c1-5(7)6-2-8-4-9-3-6/h2-5H,7H2,1H3/t5-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GWCPZMRPJBYIFM-RXMQYKEDSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=CN=CN=C1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](C1=CN=CN=C1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H9N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101285482
Record name (αR)-α-Methyl-5-pyrimidinemethanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101285482
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

123.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(R)-5-(1-Aminoethyl)pyrimidine

CAS RN

179601-39-9
Record name (αR)-α-Methyl-5-pyrimidinemethanamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=179601-39-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (αR)-α-Methyl-5-pyrimidinemethanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101285482
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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